Cas no 1245808-46-1 (7-Bromo-1H-benzod1,3oxazin-2(4H)-one)

• Product Name: 7-Bromo-1H-benzod1,3oxazin-2(4H)-one
• CAS No: 1245808-46-1
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• MDL: MFCD12755795
• CID: 2431942
• PubChem ID: 46856485
• Update Time: 2025-07-02

7-Bromo-1H-benzod1,3oxazin-2(4H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1,4-dihydro-2H-3,1-benzoxazin-2-one
• 7-bromo-1H-benzo[d][1,3]oxazin-2(4H)-one
• 7-Bromo-1H-benzod1,3oxazin-2(4H)-one
• SY058763
• 7-bromo-2,4-dihydro-1H-3,1-benzoxazin-2-one
• 1245808-46-1
• MFCD12755795
• DB-012330
• 7-Bromobenzo[d][1,3]oxazin-2(4H)-one
• CS-12445
• 7-bromo-1,4-dihydro-3,1-benzoxazin-2-one
• AC-29864
• EN300-198147
• AC2166
• AKOS023413487
• VZB80846
• 961-351-1

• MDL： MFCD12755795
• Inchi： 1S/C8H6BrNO2/c9-6-2-1-5-4-12-8(11)10-7(5)3-6/h1-3H,4H2,(H,10,11)
• InChI Key： RMTHEGCZJQQBPX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2COC(NC=2C=1)=O

Computed Properties

• Exact Mass: 226.95819g/mol
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.676

Additional information on 7-Bromo-1H-benzod1,3oxazin-2(4H)-one

Introduction to 7-Bromo-1H-benzod1,3oxazin-2(4H)-one (CAS No: 1245808-46-1)

7-Bromo-1H-benzod1,3oxazin-2(4H)-one is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional attributes. This heterocyclic organic compound, identified by the CAS number 1245808-46-1, has garnered attention due to its potential applications in medicinal chemistry and synthetic organic chemistry. The presence of a bromine substituent and the benzodioxazine core structure imparts distinct reactivity and utility, making it a valuable intermediate in the development of novel bioactive molecules.

The benzodioxazine scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets in diverse ways. The bromine atom at the 7-position enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 7-Bromo-1H-benzod1,3oxazin-2(4H)-one in designing small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes involved in cancer metabolism. The benzodioxazine moiety, when combined with other pharmacophores, can modulate enzyme activity by engaging with specific binding pockets, thereby disrupting pathological signaling networks.

In addition to its role as a building block for drug development, 7-Bromo-1H-benzod1,3oxazin-2(4H)-one has been explored in materials science applications. The bromine substituent allows for polymerization and copolymerization reactions, leading to the synthesis of novel polymers with tailored properties. These materials can find applications in coatings, adhesives, and specialty films, where controlled reactivity and structural integrity are crucial.

The synthesis of 7-Bromo-1H-benzod1,3oxazin-2(4H)-one typically involves multi-step organic transformations starting from readily available precursors. Key steps often include cyclization reactions to form the benzodioxazine ring system followed by bromination at the desired position. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, enabling researchers to access this compound in larger quantities for both academic and industrial purposes.

From a computational chemistry perspective, the molecular structure of 7-Bromo-1H-benzod1,3oxazin-2(4H)-one has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic properties and reactivity patterns, aiding in the rational design of derivatives with enhanced pharmacological profiles. These computational studies are complemented by experimental validations, ensuring that theoretical predictions align with empirical observations.

The pharmacological potential of 7-Bromo-1H-benzod1,3oxazin-2(4H)-one extends beyond oncology. Research has also explored its effects on neurological disorders, where the benzodioxazine core has been shown to interact with neurotransmitter receptors and ion channels. By modulating these interactions, derivatives of this compound may offer therapeutic benefits in conditions such as epilepsy or neurodegenerative diseases.

In conclusion,7-Bromo-1H-benzod1,3oxazin-2(4H)-one (CAS No: 1245808-46-1) is a versatile compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new biological targets and synthetic strategies，the significance of this compound is expected to grow further，driving innovation across multiple scientific disciplines.